Cas no 4948-54-3 (2-(3,4-Dichlorophenyl)ethane-1,1,2-tricarbonitrile)

• Product Name: 2-(3,4-Dichlorophenyl)ethane-1,1,2-tricarbonitrile
• CAS No: 4948-54-3
• MF: C₁₁H₅Cl₂N₃
• MW: 250.083499670029
• CID: 333643
• PubChem ID: 219346
• Update Time: 2025-04-19

2-(3,4-Dichlorophenyl)ethane-1,1,2-tricarbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dichlorophenyl)ethane-1,1,2-tricarbonitrile
• NSC545
• 2-(3,1,2-ETHANETRICARBONITRILE
• 4948-54-3
• NSC-545
• DTXSID00964234
• 5332-67-2
• 2-(3,4-Dichlorophenyl)ethane-1,1,2-tricarbonitrile

• Inchi： 1S/C11H5Cl2N3/c12-10-2-1-7(3-11(10)13)9(6-16)8(4-14)5-15/h1-3,8-9H
• InChI Key： POMXQAJRTLIQGV-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C#N)C(C#N)C#N)Cl

Computed Properties

• Exact Mass: 248.986
• Monoisotopic Mass: 248.986
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 71.4

Experimental Properties

• Density: 1.413
• Boiling Point: 472.6°Cat760mmHg
• Flash Point: 222.4°C
• Refractive Index: 1.583